N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide

• IUPAC Name: 2-[3-(4-methylphenyl)sulfonylindol-1-yl]-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C23H21N3O3S/c1-17-6-8-19(9-7-17)30(28,29)22-15-26(21-5-3-2-4-20(21)22)16-23(27)25-14-18-10-12-24-13-11-18/h2-13,15H,14,16H2,1H3,(H,25,27)
• InChI Key: OVNAACZHWWDDHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NCC4=CC=NC=C4
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol

Description

N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide, also known as PTIO, is a chemical compound that has been widely used in scientific research. PTIO has several unique properties that make it an essential tool for studying various biochemical and physiological processes.

Mechanism of Action

Indole Derivatives

The compound contains an indole moiety, which is a common structure in many bioactive compounds. Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Benzimidazole Derivatives

The compound also contains a benzimidazole moiety. Benzimidazole derivatives have been shown to have antimicrobial activity, and some have been recognized as key functional proteins in bacterial cell division .

Advantages and Limitations for Lab Experiments

N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide has several advantages as a research tool. It is relatively stable and can be stored for an extended period. N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide is also water-soluble, making it easy to use in aqueous systems. However, N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide has some limitations as well. It can react with other reactive oxygen and nitrogen species, leading to the formation of unwanted byproducts. N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide can also interfere with other redox-sensitive signaling pathways, making it challenging to interpret its effects.

Future Directions

There are several future directions for studying N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide and its effects on various biological systems. One area of research is to study the effects of N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide on mitochondrial function and oxidative stress. Another area of research is to study the effects of N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide on neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide can be used to study the role of NO in cancer biology and inflammation. Overall, N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide is a versatile research tool that can be used to study various biological processes and has the potential to lead to new insights into human health and disease.

Synthesis Methods

The synthesis of N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide involves the reaction of 4-pyridinemethanol with 3-tosyl-1H-indole-1-acetic acid in the presence of triethylamine and N,N'-dicyclohexylcarbodiimide. The resulting product is then purified by column chromatography to obtain N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide as a white solid. The yield of N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide is typically around 50-60%, and the purity can be verified by NMR and mass spectrometry.

Scientific Research Applications

N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide has been widely used in scientific research as a nitric oxide (NO) scavenger. NO is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation, neurotransmission, and immune response. However, excessive production of NO can lead to oxidative stress and tissue damage. N-(pyridin-4-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide can scavenge NO and prevent its harmful effects, making it an essential tool for studying the role of NO in various biological processes.